2-(2,5-dioxopyrrolidin-1-yl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C14H15N5O4/c1-18-6-2-3-9(18)14-16-11(23-17-14)7-15-10(20)8-19-12(21)4-5-13(19)22/h2-3,6H,4-5,7-8H2,1H3,(H,15,20)
• InChI Key: ILVYEBAEEJYNKH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C2=NOC(=N2)CNC(=O)CN3C(=O)CCC3=O
• Molecular Formula: C14H15N5O4
• Molecular Weight: 317.30 g/mol

Description

2-(2,5-dioxopyrrolidin-1-yl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C14H15N5O4 and its molecular weight is 317.305. The purity is usually 95%.
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Scientific Research Applications

Dopamine Receptor Modulation

Compounds designed as mimics of the "C5" hydrogen-bonded structure, related to the specified chemical, were tested for their ability to modulate dopamine D2 receptor activity. These analogs enhanced dopamine binding in a dose-dependent manner, indicating potential applications in neurological research and drug development (Baures et al., 1994).

Heterocyclic Compounds Synthesis

Research on the synthesis of novel 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides revealed a variety of interesting biological properties, suggesting their utility in developing new therapeutic agents (Karpina et al., 2019).

Insecticidal Properties

A study exploring the synthesis of various heterocycles, including those incorporating a thiadiazole moiety, found potential insecticidal applications against the cotton leafworm, Spodoptera littoralis. This research contributes to agricultural science by offering new avenues for pest control (Fadda et al., 2017).

FLAP Inhibitor Labeling

Research on a novel five-lipoxygenase activity protein (FLAP) inhibitor, which is structurally related to the specified compound, highlights its potential in studying inflammation and related diseases. The compound was labeled with carbon-14 and deuterium for detailed pharmacokinetic studies (Latli et al., 2015).

Antimicrobial Activity

Synthesis and evaluation of new heterocycles incorporating an antipyrine moiety, including compounds structurally related to the specified chemical, showed antimicrobial activity. This suggests potential applications in developing new antimicrobial agents (Bondock et al., 2008).